Cas no 2171435-90-6 (2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171435-90-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6257241
• PubChem ID: 165512060
• Update Time: 2025-11-06

2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1545766
• 2-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171435-90-6

• Inchi： 1S/C25H28N2O5/c1-15(23(28)26-13-21(24(29)30)16-7-6-8-16)27-25(31)32-14-22-19-11-4-2-9-17(19)18-10-3-5-12-20(18)22/h2-5,9-12,15-16,21-22H,6-8,13-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t15-,21?/m0/s1
• InChI Key： HOJGVQNUBBFCCY-ZDGMYTEDSA-N
• SMILES： OC(C(CNC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 2-Cyclobutyl-3-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171435-90-6)

2-Cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171435-90-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclobutylglycine, is a derivative of glycine with a cyclobutyl group and an Fmoc (fluorenylmethyloxycarbonyl) protecting group. The unique structural features of this compound make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and its ease of removal. The cyclobutyl group, on the other hand, introduces steric constraints and hydrophobicity, which can significantly influence the conformational properties and biological activity of the resulting peptides. These characteristics make 2-Cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid a versatile building block in the design of novel therapeutic agents.

Recent research has highlighted the potential applications of Fmoc-Cyclobutylglycine in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this compound exhibited enhanced binding affinity to specific receptors involved in neurodegenerative disorders. Another study in the Bioorganic & Medicinal Chemistry Letters reported that Fmoc-Cyclobutylglycine derivatives showed promising anti-cancer properties by inhibiting key enzymes involved in tumor growth and metastasis.

The synthesis of 2-Cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid involves several steps, including the protection of the amino group with Fmoc, the introduction of the cyclobutyl group, and the final deprotection to yield the desired product. The efficiency and purity of these synthetic processes are crucial for ensuring the quality and consistency of the final compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to monitor and optimize these reactions.

In addition to its use in peptide synthesis, Fmoc-Cyclobutylglycine has also been explored for its potential in materials science. Researchers have investigated its incorporation into polymers and other macromolecular structures, where it can impart unique physical and chemical properties. For example, a study published in the Journal of Polymer Science: Part A: Polymer Chemistry reported that polymers containing Fmoc-Cyclobutylglycine units exhibited enhanced mechanical strength and thermal stability, making them suitable for various industrial applications.

The safety profile of 2-Cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is an important consideration for its use in pharmaceuticals and other applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-Cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171435-90-6) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.